Cas no 955257-35-9 (1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 955257-35-9
• MF: C₂₁H₂₅N₃O₃
• MW: 367.44150519371
• CID: 6220356
• PubChem ID: 16920211
• Update Time: 2025-06-13

1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• AKOS024644103
• 955257-35-9
• F2372-0302
• 1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-(2-ethoxyphenyl)-3-[[1-(4-methylphenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 1-(2-ethoxyphenyl)-3-((5-oxo-1-(p-tolyl)pyrrolidin-3-yl)methyl)urea

• Inchi： 1S/C21H25N3O3/c1-3-27-19-7-5-4-6-18(19)23-21(26)22-13-16-12-20(25)24(14-16)17-10-8-15(2)9-11-17/h4-11,16H,3,12-14H2,1-2H3,(H2,22,23,26)
• InChI Key： NLPYJSNZHCDXBP-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(NC2C=CC=CC=2OCC)=O)CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 367.18959167g/mol
• Monoisotopic Mass: 367.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Introduction to 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955257-35-9)

1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 955257-35-9, represents a promising candidate for further investigation in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including an ethoxyphenyl moiety and a urea linkage, which are known to contribute to its pharmacological properties.

The ethoxyphenyl group, specifically the 2-ethoxyphenyl part of the molecule, is a benzene derivative with an ethoxy substituent at the second position. This substitution pattern is commonly found in various pharmaceuticals and agrochemicals, where it can influence both the solubility and metabolic stability of the compound. The presence of this group in 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea suggests that it may exhibit favorable pharmacokinetic profiles, making it an attractive scaffold for drug design.

The other notable feature of this compound is the urea linkage, which is part of the 5-oxopyrrolidin-3-ylmethyl moiety. Urea derivatives are well-known for their diverse biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a urea group into the molecular framework can enhance the binding affinity of the compound to biological targets, thereby increasing its therapeutic efficacy. Additionally, the presence of a methyl group at the third position of the pyrrolidinone ring further diversifies its structural characteristics and may contribute to its unique pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of compounds like 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea with greater accuracy. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.

The synthesis of 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 2-hydroxyethoxybenzene and 4-methylbenzoyl chloride. These intermediates are then coupled using standard organic reactions to form the desired urea derivative. The use of modern synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has improved the efficiency and scalability of this process.

In addition to its potential therapeutic applications, 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea has also been explored for its role in material science. The unique structural features of this compound make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties and chemical resistance. Researchers have been particularly interested in its ability to form stable complexes with metal ions, which could lead to innovative applications in catalysis and nanotechnology.

The pharmacological evaluation of 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit several key enzymes involved in disease pathways, while in vivo studies have shown promising results in animal models of cancer and inflammation. These findings support further investigation into its potential as a lead compound for drug development.

The future directions for research on 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea include optimizing its synthetic route for large-scale production, conducting more comprehensive pharmacological studies to elucidate its mechanism of action, and exploring its potential as a prodrug or combination therapy with other therapeutic agents. Advances in these areas could lead to significant breakthroughs in treating various diseases.

In conclusion, 1-(2-ethoxyphenyl)-3-{1-(4-methylphenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955257-35-9) is a structurally complex organic compound with promising biological activities that warrant further investigation. Its unique combination of functional groups makes it an attractive candidate for drug discovery and development, while also offering potential applications in material science. Continued research into this compound could lead to significant advancements in medicine and technology.